Cas no 10432-22-1 (Cyclopropanecarbonitrile,1-(4-nitrophenyl)-2-phenyl-)

• Product Name: Cyclopropanecarbonitrile,1-(4-nitrophenyl)-2-phenyl-
• CAS No: 10432-22-1
• MF: C₁₆H₁₂N₂O₂
• MW: 264.278683662415
• CID: 197343
• PubChem ID: 139153
• Update Time: 2025-04-19

Cyclopropanecarbonitrile,1-(4-nitrophenyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarbonitrile,1-(4-nitrophenyl)-2-phenyl-
• 1-(4-nitrophenyl)-2-phenylcyclopropane-1-carbonitrile
• Cyclopropanecarbonitrile, 1-(p-nitrophenyl)-2-phenyl-
• 1-(4-Nitrophenyl)-2-phenylcyclopropanecarbonitrile
• 1-(p-Nitrophenyl)-2-phenyl-1-cyanocyclopropan
• 1-< 4-Nitro-phenyl> -2-phenyl-cyclopropan-1-carbonitril
• 1-cyano-1-(4-nitro-phenyl)-2-phenyl-cyclopropane
• 1-Cyano-1-(p-nitrophenyl)-2-phenyl-cyclopropan
• 1-p-Nitrophenyl-1-cyano-2-phenylcyclopropan
• AC1L3EDN
• CTK8G4857
• cyano-1 p-nitrophenyl-1 phenyl-2 cyclopropane
• 1-(p-Nitrophenyl)-2-phenylcyclopropanecarbonitrile
• 10432-22-1
• 1-(4-Nitrophenyl)-2-phenylcyclopropanecarbonitrile #
• DTXSID50908921
• Cyclopropanecarbonitrile,1-(p-nitrophenyl)-2-phenyl-
• AVYTZYMHDAMJRD-UHFFFAOYSA-N

• Inchi： 1S/C16H12N2O2/c17-11-16(10-15(16)12-4-2-1-3-5-12)13-6-8-14(9-7-13)18(19)20/h1-9,15H,10H2
• InChI Key： AVYTZYMHDAMJRD-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1(C#N)CC1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 264.08996
• Monoisotopic Mass: 264.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 66.93